Cas no 1000574-07-1 (Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate)

• Product Name: Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate
• CAS No: 1000574-07-1
• MF: C₁₆H₉BrClNO₂S₂
• MW: 426.735159635544
• CID: 3157484
• PubChem ID: 26597899
• Update Time: 2025-06-14

Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate
• Phenyl4-bromo-2-((4-chlorophenyl)thio)thiazole-5-carboxylate
• MFCD09877759
• 1000574-07-1
• Phenyl4-Bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate
• Phenyl 4-bromo-2-((4-chlorophenyl)thio)thiazole-5-carboxylate

• MDL： MFCD09877759
• Inchi： 1S/C16H9BrClNO2S2/c17-14-13(15(20)21-11-4-2-1-3-5-11)23-16(19-14)22-12-8-6-10(18)7-9-12/h1-9H
• InChI Key： GYNJUWNCKKYYJR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC2C=CC=CC=2)SC(=N1)SC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 424.89466Da
• Monoisotopic Mass: 424.89466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate

Recent Advances in the Study of Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate (CAS: 1000574-07-1)

Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate (CAS: 1000574-07-1) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a bromo-substituted thiazole core and a chlorophenylthio moiety, has been the subject of several studies aimed at exploring its biological activities and synthetic utility. The growing interest in this molecule stems from its promising pharmacological properties, particularly its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases.

Recent research has focused on elucidating the synthetic pathways and optimizing the yield of Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency of its production. This advancement is critical for scaling up the compound's availability for further pharmacological testing and development. Additionally, the study highlighted the compound's stability under various conditions, making it a viable candidate for long-term storage and transportation in pharmaceutical applications.

In the realm of biological activity, Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate has shown promising results as a modulator of specific enzymatic pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits inhibitory effects against certain kinases implicated in inflammatory and oncogenic processes. The researchers utilized molecular docking simulations to demonstrate the compound's binding affinity to the ATP-binding sites of these kinases, suggesting its potential as a lead compound for developing kinase inhibitors. These findings open new avenues for targeting diseases such as cancer and autoimmune disorders.

Further investigations into the compound's mechanism of action have revealed its ability to interact with cellular redox systems. A recent preprint (2023) on bioRxiv described how Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate influences oxidative stress markers in in vitro models, indicating its potential application in diseases characterized by oxidative damage, such as neurodegenerative disorders. The study's results suggest that the compound may act as a redox modulator, though further in vivo studies are required to confirm these effects and assess its therapeutic window.

Despite these promising findings, challenges remain in the development of Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts in medicinal chemistry have focused on synthesizing analogs of this compound to optimize its pharmacokinetic and pharmacodynamic properties. A 2023 review in Current Topics in Medicinal Chemistry summarized these efforts, emphasizing the need for collaborative research to accelerate the translation of these findings into clinical applications.

In conclusion, Phenyl 4-bromo-2-(4-chlorophenylthio)thiazole-5-carboxylate (CAS: 1000574-07-1) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, coupled with emerging insights into its biological activities, underscore its value as a research tool and a candidate for further development. Future studies should focus on expanding its pharmacological profile and addressing the current limitations to unlock its full therapeutic potential.